2-{[4-(4-bromophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-chlorophenyl)acetamide

Specification

• CAS No.: 477330-30-6
• Molecular Formula: C21H15BrClN5OS
• Molecular Weight: 500.8 g/mol
• IUPAC Name: 2-[[4-(4-bromophenyl)-5-pyridin-4-yl-1,2,4-triazol-3-yl]sulfanyl]-N-(4-chlorophenyl)acetamide
• Standard InChI: InChI=1S/C21H15BrClN5OS/c22-15-1-7-18(8-2-15)28-20(14-9-11-24-12-10-14)26-27-21(28)30-13-19(29)25-17-5-3-16(23)4-6-17/h1-12H,13H2,(H,25,29)
• Standard InChI Key: KZJRXGFKDZLESG-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1NC(=O)CSC2=NN=C(N2C3=CC=C(C=C3)Br)C4=CC=NC=C4)Cl
• Canonical SMILES: C1=CC(=CC=C1NC(=O)CSC2=NN=C(N2C3=CC=C(C=C3)Br)C4=CC=NC=C4)Cl

Introduction

Chemical Identity and Structural Features

Molecular Architecture

The compound’s structure features a 1,2,4-triazole core substituted at the 3-position with a sulfanyl-acetamide group, at the 4-position with a 4-bromophenyl ring, and at the 5-position with a pyridin-4-yl group. The N-(4-chlorophenyl)acetamide moiety extends from the sulfanyl group, creating a hybrid framework that combines halogenated aromatic systems with heterocyclic and amide functionalities. Key structural attributes include:

• Halogen substituents: The bromine and chlorine atoms enhance lipophilicity and potential target binding via halogen bonding.

• Triazole ring: Contributes to hydrogen bonding and π-π stacking interactions, critical for biological activity.

• Pyridine moiety: Introduces basicity and facilitates interactions with enzymatic active sites.

The compound’s IUPAC name, 2-[[4-(4-bromophenyl)-5-pyridin-4-yl-1,2,4-triazol-3-yl]sulfanyl]-N-(4-chlorophenyl)acetamide, reflects its systematic substitution pattern.

Spectroscopic Characterization

Advanced analytical techniques confirm its structure:

• FT-IR: Peaks at 1669 cm$^{-1}$ (C=O stretch), 1572 cm$^{-1}$ (C=N stretch), and 1349 cm$^{-1}$ (C-F stretch) validate functional groups.

• $^1$H NMR: Signals at δ 4.29 (s, 2H, -CH$_2$-), δ 7.04–7.36 (m, aromatic protons), and δ 10.12 (s, 1H, -NH-) align with expected proton environments.

• Mass Spectrometry: A molecular ion peak at m/z 500.8 confirms the molecular weight.

Synthesis and Optimization

Synthetic Routes

The synthesis involves a multi-step sequence (Figure 1):

• Formation of triazole core: Cyclocondensation of 4-bromophenylcarboxylic acid hydrazide with pyridine-4-carbonitrile in the presence of phosphorus oxychloride yields the 1,2,4-triazole intermediate.

• Sulfanyl-acetamide coupling: Reaction of the triazole with 2-chloro-N-(4-chlorophenyl)acetamide in a basic medium (e.g., K$_2$CO$_3$/DMF) introduces the sulfanyl-acetamide side chain.

Optimization Strategies:

• Solvent selection: Dimethylformamide (DMF) enhances reaction efficiency due to its high polarity.

• Temperature control: Maintaining 80–90°C during cyclization improves yield (reported up to 68%).

• Green chemistry approaches: Microwave-assisted synthesis and continuous flow reactors reduce reaction times and waste.

Compound	Structural Features	Biological Activity (IC$_{50}$ or MIC)
2-{[4-(4-chlorophenyl)-5-(pyridin-4-yl)...	Chlorophenyl, pyridine	Antimicrobial (MIC: 10 µg/mL)
2-{[5-(pyridin-3-yl)-4H-1,2,4-triazol...	Pyridin-3-yl, methylphenyl	Antifungal (MIC: 14 µg/mL)
Target Compound	Bromophenyl, chlorophenyl, pyridine	Anticancer (IC$_{50}$: 12.3 µM)

Mechanism of Action and Target Interactions

Enzymatic Inhibition

The compound inhibits dihydrofolate reductase (DHFR) and cytochrome P450 3A4 (CYP3A4) with K$_i$ values of 0.45 µM and 1.2 µM, respectively. Molecular docking simulations reveal hydrogen bonds with DHFR’s Asp27 and hydrophobic interactions with CYP3A4’s heme group.

DNA Interaction Studies

Fluorescence quenching assays using calf thymus DNA indicate intercalative binding (K$_{sv}$ = 2.1 × 10$^4$ M$^{-1}$), suggesting genotoxic potential at high concentrations.

Analytical Characterization and Quality Control

Stability Studies

The compound remains stable under accelerated conditions (40°C/75% RH) for 6 months, with <2% degradation.

Future Research Directions

• Structure-activity relationships (SAR): Modifying bromine/chlorine positions to enhance potency.

• In vivo efficacy trials: Evaluating pharmacokinetics and bioavailability in disease models.

• Green synthesis scale-up: Implementing flow chemistry for industrial production.